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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B12410650 Get Quote

This guide provides immediate and essential safety and logistical information for the handling

of Bifenox-d3 in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Bifenox-d3, a deuterated analog of the herbicide Bifenox, requires careful handling due to its

potential hazards. The following procedures are based on available safety data sheets and

general best practices for handling chemical compounds in a laboratory.

Physicochemical and Hazard Data
A summary of the key data for Bifenox-d3 is presented below.
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Property Value

Chemical Name
Methyl 5-(2,4-dichloro-3,5,6-

trideuteriophenoxy)-2-nitrobenzoate[1]

CAS Number 2733718-91-5[1]

Molecular Formula C₁₄D₃H₆Cl₂NO₅[1]

Molecular Weight 345.15 g/mol [2]

Physical State Solid[3]

Solubility Slightly soluble in DMSO and Ethyl Acetate

Hazard Statements

Very toxic to aquatic life with long-lasting effects.

May be harmful if swallowed, inhaled, or

absorbed through the skin. May cause eye, skin,

and respiratory tract irritation.

Storage Temperature -20°C

Operational and Disposal Plans
The following sections provide step-by-step guidance for the safe handling and disposal of

Bifenox-d3.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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Body Part Required PPE

Hands
Chemical-resistant gloves (Nitrile rubber

recommended).

Eyes

Safety glasses with side shields or goggles. A

face shield may be required when handling

larger quantities or if there is a splash hazard.

Body
A laboratory coat or chemical-resistant suit

should be worn.

Respiratory

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator with an appropriate particulate filter

should be used.

Handling Workflow
The following diagram illustrates the standard workflow for handling Bifenox-d3 in a laboratory

setting.

Preparation Handling Cleanup & Disposal
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Bifenox-d3 Handling Workflow

Step-by-Step Handling Procedures
Preparation:

Before handling, ensure you are wearing the appropriate personal protective equipment as

detailed in the PPE table. This includes a lab coat, chemical-resistant gloves (nitrile is a

good choice), and safety glasses.
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid inhalation of any dust particles.

Have an emergency eyewash station and safety shower readily accessible.

Handling the Compound:

When weighing the solid material, do so carefully to minimize the creation of dust.

If preparing a solution, add the solvent to the Bifenox-d3 slowly to avoid splashing.

Bifenox-d3 is slightly soluble in DMSO and ethyl acetate.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

measures outlined below.

Storage:

Store Bifenox-d3 in a tightly sealed container in a freezer at -20°C.

Keep it away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Spills: In the event of a spill, evacuate the area. Wearing appropriate PPE, cover the spill

with an inert absorbent material and sweep it up. Place the waste in a sealed container for
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disposal.

Disposal Plan
All waste containing Bifenox-d3 must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, paper towels, weigh boats) in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, clearly labeled

hazardous waste container for organic solvents.

Container Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name: "Bifenox-
d3". List all components of any mixtures.

Disposal:

Dispose of the waste through your institution's environmental health and safety (EHS)

office. Do not dispose of Bifenox-d3 down the drain or in regular trash. All disposal

actions must be in accordance with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocol for Bifenox-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410650#personal-protective-equipment-for-
handling-bifenox-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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